[(2R,3S,4R,5R)-5-acetamido-2,3,4-trihydroxy-6-oxo-hexoxy]phosphonic acid

Specification

• Description: N-Acetylglucosamine 6-phosphate, also known as GLCNAC6P, belongs to the class of organic compounds known as acylaminosugars. These are organic compounds containing a sugar linked to a chain through N-acyl group. N-Acetylglucosamine 6-phosphate is soluble (in water) and a moderately acidic compound (based on its pKa). Within the cell, N-acetylglucosamine 6-phosphate is primarily located in the cytoplasm. Outside of the human body, N-acetylglucosamine 6-phosphate can be found in a number of food items such as lupine, malabar spinach, lemon verbena, and cocoa bean. This makes N-acetylglucosamine 6-phosphate a potential biomarker for the consumption of these food products.
• CAS No.: 1746-32-3
• Molecular Formula: C8H16NO9P
• Molecular Weight: 301.19 g/mol
• IUPAC Name: [(2R,3S,4R,5R)-5-acetamido-2,3,4-trihydroxy-6-oxohexyl] dihydrogen phosphate
• Standard InChI: InChI=1S/C8H16NO9P/c1-4(11)9-5(2-10)7(13)8(14)6(12)3-18-19(15,16)17/h2,5-8,12-14H,3H2,1H3,(H,9,11)(H2,15,16,17)/t5-,6+,7+,8+/m0/s1
• Standard InChI Key: QDSLHWJDSQGPEE-LXGUWJNJSA-N
• Isomeric SMILES: CC(=O)N[C@@H]1[C@H]([C@@H]([C@H](O[C@@H]1O)COP(=O)(O)O)O)O
• SMILES: CC(=O)NC(C=O)C(C(C(COP(=O)(O)O)O)O)O
• Canonical SMILES: CC(=O)NC(C=O)C(C(C(COP(=O)(O)O)O)O)O